Cas no 63621-95-4 (1,6-dibromohexa-2,4-diene)

• Product Name: 1,6-dibromohexa-2,4-diene
• CAS No: 63621-95-4
• MF: C₆H₈Br₂
• MW: 239.935720443726
• CID: 1654789
• PubChem ID: 11424966
• Update Time: 2025-06-08

1,6-dibromohexa-2,4-diene Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-1,6-dibromohexa-2,4-diene
• 1,6-Dibrom-2,4-hexadien
• 1,6-Dibromo-trans,trans-hexa-2,4-dien
• (E,E)-1,6-Dibromo-2,4-hexadiene
• (E,E)-1,6-dibromohexa-2,4-diene
• 1,6-dibromo-hexa-2t,4t-diene
• trans-trans-1,6-Dibrom-hexadien-2,4
• 1,6-dibromohexa-2,4-diene
• (2E,4E)-1,6-Dibromohexa-2,4-diene,E
• EN300-1716183
• 63621-95-4
• (2E,4E)-1,6-Dibromohexa-2,4-diene, E
• SCHEMBL5909144

• Inchi： 1S/C6H8Br2/c7-5-3-1-2-4-6-8/h1-4H,5-6H2/b3-1+,4-2+
• InChI Key： UPCQGURPQYFOKT-ZPUQHVIOSA-N
• SMILES： BrC/C=C/C=C/CBr

Computed Properties

• Exact Mass: 237.89900
• Monoisotopic Mass: 237.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.88860